Cas no 2623-25-8 (3-(1,2,3,4-Tetrahydronaphthalen-6-yl)-3-oxopropanenitrile)

• Product Name: 3-(1,2,3,4-Tetrahydronaphthalen-6-yl)-3-oxopropanenitrile
• CAS No: 2623-25-8
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 239841
• PubChem ID: 329762029
• Update Time: 2025-11-02

3-(1,2,3,4-Tetrahydronaphthalen-6-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenepropanenitrile,5,6,7,8-tetrahydro-b-oxo-
• 3-(1,2,3,4-tetrahydronaphthalen-7-yl)-3-oxopropanenitrile
• 3-oxo-3-(5,6,7,8-tetrahydronaphthalen-2-yl)propanenitrile
• (5,6,7,8-Tetrahydro-2-naphthoyl)acetonitrile
• 3-(1,2,3,4-Tetrahydronaphthalen-6-yl)-3-oxopropanenitrile
• 3-(5,6,7,8-Tetrahydro-2-naphthyl)-3-oxopropionitrile
• 3-Oxo-3-(5,6,7,8-tetrahydro-[2]naphthyl)-propionitril
• 3-oxo-3-(5,6,7,8-tetrahydro-[2]naphthyl)-propionitrile
• 3-Oxo-3-(5.6.7.8-tetrahydro-naphthyl-(2))-propionsaeure-nitril
• Acetonitrile,(5,6,7,8-tetrahydro-2-naphthoyl)-(8CI)
• DTXSID40678863
• J-016334
• (5,6,7,8-Tetrahydro-2-naphthoyl)acetonitrile, 97%
• MMCQHIGQRVUVMS-UHFFFAOYSA-N
• 2623-25-8
• 2-Naphthalenepropanenitrile, 5,6,7,8-tetrahydro-beta-oxo-
• 3-(1,2,3,4-Tetrahydronaphthalen-6-yl)-3-oxopropanenitrile, 3-(5,6,7,8-Tetrahydro-2-naphthyl)-3-oxopropionitrile
• 3-oxo-3-(5, 6, 7, 8-tetrahydronaphthalen-2-yl)propanenitrile
• AKOS005062515
• SCHEMBL458000

• MDL： MFCD09745880
• Inchi： 1S/C13H13NO/c14-8-7-13(15)12-6-5-10-3-1-2-4-11(10)9-12/h5-6,9H,1-4,7H2
• InChI Key： MMCQHIGQRVUVMS-UHFFFAOYSA-N
• SMILES： O=C(CC#N)C1C=CC2=C(C=1)CCCC2

Computed Properties

• Exact Mass: 199.10000
• Monoisotopic Mass: 199.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9A^2
• XLogP3: 2.9

Experimental Properties

• Melting Point: 93-100 °C
• PSA: 40.86000
• LogP: 2.66178

3-(1,2,3,4-Tetrahydronaphthalen-6-yl)-3-oxopropanenitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 3-(1,2,3,4-Tetrahydronaphthalen-6-yl)-3-oxopropanenitrile

Comprehensive Guide to 3-(1,2,3,4-Tetrahydronaphthalen-6-yl)-3-oxopropanenitrile (CAS No. 2623-25-8): Properties, Applications, and Market Insights

3-(1,2,3,4-Tetrahydronaphthalen-6-yl)-3-oxopropanenitrile, with the CAS number 2623-25-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This nitrile derivative, featuring a tetrahydronaphthalene backbone, is widely studied for its unique structural properties and potential applications in drug discovery and material science. Researchers and industry professionals frequently search for this compound under variations like "3-oxopropanenitrile derivatives", "tetrahydronaphthalene-based nitriles", or "CAS 2623-25-8 applications", reflecting its importance in modern chemistry.

The molecular structure of 3-(1,2,3,4-Tetrahydronaphthalen-6-yl)-3-oxopropanenitrile combines a partially hydrogenated naphthalene ring with an oxopropanenitrile moiety, creating interesting electronic properties. This configuration makes it valuable for studying structure-activity relationships in medicinal chemistry, particularly in the development of central nervous system (CNS) targeting compounds. Current trends show growing interest in such scaffolds due to their potential in addressing neurological disorders, a major focus area in pharmaceutical research today.

In synthetic chemistry, CAS 2623-25-8 serves as a versatile intermediate for constructing more complex molecular architectures. Its cyano and carbonyl functional groups offer multiple sites for chemical modification, making it valuable for heterocyclic compound synthesis. Recent publications highlight its use in creating novel pharmacophores, especially in projects exploring neuroprotective agents and enzyme inhibitors – two hot topics in current drug discovery pipelines.

The physicochemical properties of 3-(1,2,3,4-Tetrahydronaphthalen-6-yl)-3-oxopropanenitrile contribute to its research utility. With moderate polarity from its functional groups, it demonstrates good solubility in common organic solvents while maintaining sufficient stability for various synthetic transformations. These characteristics answer frequent search queries about "solubility of tetrahydronaphthalene derivatives" and "handling conditions for nitrile compounds", practical concerns for laboratory professionals.

Market analysis reveals steady demand for CAS 2623-25-8, particularly from contract research organizations (CROs) and academic institutions engaged in neuropharmacology studies. The compound's pricing and availability often appear in search trends, reflecting procurement considerations. Suppliers typically offer it in research quantities with >95% purity, meeting the needs of most investigative applications without requiring specialized handling protocols.

Quality control aspects of 3-(1,2,3,4-Tetrahydronaphthalen-6-yl)-3-oxopropanenitrile generate substantial search interest, with professionals frequently looking for "analytical methods for nitrile characterization" and "spectral data of tetrahydronaphthalene derivatives". Standard characterization employs techniques like HPLC, NMR, and mass spectrometry, with the compound typically showing characteristic signals that aid in identification and purity assessment.

Environmental and safety profiles of CAS 2623-25-8 represent another common search category. While not classified as hazardous under standard regulations, proper laboratory practices should be followed when handling this compound, including use of personal protective equipment. This aligns with current industry emphasis on green chemistry principles and laboratory safety standards, increasingly important topics in chemical research discussions.

Future research directions for 3-(1,2,3,4-Tetrahydronaphthalen-6-yl)-3-oxopropanenitrile may explore its potential in catalysis or as a building block for functional materials, areas showing growing scientific interest. The compound's structural features could contribute to developments in organic electronics or supramolecular chemistry, connecting to trending topics in materials science research.

For researchers sourcing CAS 2623-25-8, verification of supplier credentials and batch-specific analytical data remains crucial. The compound's specialized nature makes quality assurance particularly important, addressing common concerns reflected in searches for "reliable sources of research chemicals" and "certification standards for fine chemicals".

In summary, 3-(1,2,3,4-Tetrahydronaphthalen-6-yl)-3-oxopropanenitrile represents an important tool in modern chemical research, with applications spanning pharmaceutical development to advanced materials. Its unique structure continues to inspire scientific exploration, making CAS 2623-25-8 a compound of enduring interest to the research community. As investigation into tetrahydronaphthalene derivatives expands, this nitrile-containing analog will likely maintain its relevance in addressing current and future scientific challenges.